Cas no 2580201-87-0 (2,5,8-triazaspiro3.5nonan-7-one)

• Product Name: 2,5,8-triazaspiro3.5nonan-7-one
• CAS No: 2580201-87-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5659758
• PubChem ID: 165886590
• Update Time: 2025-05-26

2,5,8-triazaspiro3.5nonan-7-one Chemical and Physical Properties

Names and Identifiers

• EN300-27718891
• 2,5,8-triazaspiro[3.5]nonan-7-one
• 2580201-87-0
• 2,5,8-triazaspiro3.5nonan-7-one

• Inchi： 1S/C6H11N3O/c10-5-1-9-6(4-8-5)2-7-3-6/h7,9H,1-4H2,(H,8,10)
• InChI Key： RTDDUJYDBQBDSN-UHFFFAOYSA-N
• SMILES： O=C1CNC2(CN1)CNC2

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 2,5,8-triazaspiro3.5nonan-7-one

Comprehensive Overview of 2,5,8-Triazaspiro[3.5]nonan-7-one (CAS No. 2580201-87-0): Properties, Applications, and Industry Insights

The compound 2,5,8-triazaspiro[3.5]nonan-7-one (CAS No. 2580201-87-0) is a specialized heterocyclic organic molecule featuring a unique spirocyclic structure. This scaffold combines a triaza ring system with a spiro[3.5]nonane framework, making it a subject of significant interest in pharmaceutical and agrochemical research. Its molecular formula and intricate architecture contribute to its versatility in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent trends in AI-driven drug discovery and computational chemistry have amplified the demand for novel spirocyclic compounds like 2,5,8-triazaspiro[3.5]nonan-7-one. Researchers are increasingly exploring its potential as a bioisostere for conventional ring systems, aiming to improve drug solubility and bioavailability. The compound’s hydrogen-bonding capabilities and three-dimensional rigidity align with modern fragment-based drug design strategies, addressing challenges in CNS drug development and kinase inhibition.

Synthetic routes to CAS 2580201-87-0 often involve multicomponent reactions or catalyzed cyclizations, with emphasis on atom economy and green chemistry principles. Analytical characterization typically employs LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its stereochemical purity. These methodologies are critical given the growing regulatory focus on genotoxic impurities in high-value intermediates.

From an industrial perspective, 2,5,8-triazaspiro[3.5]nonan-7-one has garnered attention in patent landscapes for anticancer agents and neuroprotective drugs. Its structural motifs appear in several clinical-stage molecules, reflecting the pharmaceutical industry’s shift toward saturated heterocycles to mitigate off-target effects. Supply chain analysts note increasing procurement inquiries for this CAS number, driven by preclinical optimization pipelines.

Environmental and ADME-Tox profiling of spirocyclic triaza derivatives suggests favorable metabolic stability compared to planar analogs. This aligns with medicinal chemistry priorities to reduce cytochrome P450 interactions. Computational models predict low hERG liability for this scaffold, a key consideration in cardiac safety assessments during lead optimization.

Emerging applications extend beyond therapeutics, with studies exploring 2,5,8-triazaspiro[3.5]nonan-7-one derivatives as ligands in catalysis and material science. Its chelate-forming properties show promise in metal-organic frameworks (MOFs) for gas storage. These interdisciplinary opportunities position the compound at the nexus of life sciences and advanced materials innovation.

Quality standards for CAS 2580201-87-0 emphasize ICH guidelines for residual solvents and heavy metals, reflecting its use in GMP-compliant synthesis. Storage typically requires controlled environments to preserve the compound’s stability, with technical datasheets recommending inert atmosphere protection for long-term preservation.

Future research directions may leverage machine learning to optimize the SAR (structure-activity relationship) of this scaffold, particularly in allosteric modulator design. The compound’s vector geometry offers unexplored potential in proteolysis-targeting chimeras (PROTACs), a rapidly growing segment in targeted protein degradation therapeutics.